Cas no 327032-53-1 (N-[2-(2,5-Dimethyl-phenyl)-1H-benzoimidazol-5-yl]-acetamide)

N-[2-(2,5-Dimethyl-phenyl)-1H-benzoimidazol-5-yl]-acetamide structure
327032-53-1 structure
Product Name:N-[2-(2,5-Dimethyl-phenyl)-1H-benzoimidazol-5-yl]-acetamide
CAS No:327032-53-1
MF:C17H17N3O
MW:279.336383581162
CID:3068451
PubChem ID:749850
Update Time:2025-04-21

N-[2-(2,5-Dimethyl-phenyl)-1H-benzoimidazol-5-yl]-acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(2,5-Dimethyl-phenyl)-1H-benzoimidazol-5-yl]-acetamide
    • Oprea1_854186
    • N-(2-(2,5-Dimethylphenyl)-1H-benzo[d]imidazol-5-yl)acetamide
    • Oprea1_402373
    • 327032-53-1
    • HMS1795A22
    • NCGC00098426-01
    • AKOS000634934
    • EU-0069203
    • SR-01000311120
    • AK-968/11568867
    • N-[2-(2,5-dimethylphenyl)-1H-benzimidazol-5-yl]acetamide
    • SR-01000311120-1
    • CHEMBL1565452
    • MDL: MFCD01173792
    • Inchi: 1S/C17H17N3O/c1-10-4-5-11(2)14(8-10)17-19-15-7-6-13(18-12(3)21)9-16(15)20-17/h4-9H,1-3H3,(H,18,21)(H,19,20)
    • InChI Key: UKGDCOQLNMPQPR-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1C=CC2=C(C=1)NC(C1C=C(C)C=CC=1C)=N2

Computed Properties

  • Exact Mass: 279.137162174Da
  • Monoisotopic Mass: 279.137162174Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 57.8Ų

N-[2-(2,5-Dimethyl-phenyl)-1H-benzoimidazol-5-yl]-acetamide Pricemore >>

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